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Compound of Interest

Compound Name:
3-(Trimethoxysilyl)propyl

methacrylate

Cat. No.: B1213057 Get Quote

For researchers and professionals in scientific fields, the responsible management of chemical

waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides

immediate, essential procedures for the proper disposal of 3-(Trimethoxysilyl)propyl
methacrylate (CAS No. 2530-85-0), ensuring the safety of personnel and adherence to

regulatory standards.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is critical to handle 3-(Trimethoxysilyl)propyl
methacrylate with the appropriate personal protective equipment (PPE). This chemical is a

combustible liquid and can cause irritation.[1][2] It is also sensitive to moisture.[3]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety

goggles or a face shield, and a lab coat.[3][4]

Ventilation: Always handle the chemical in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize the inhalation of vapors.[3][5][6]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other

potential ignition sources.[3][4]

Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.

[1][5]
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Step-by-Step Disposal Protocol
The required method for disposing of 3-(Trimethoxysilyl)propyl methacrylate is through a

licensed hazardous waste disposal service.[1][7] Incineration in a specialized chemical

incinerator is the recommended course of action.[3][4][5] Do not discharge this chemical into

drains or the environment.[1][3][5]

Waste Identification and Classification:

Treat all 3-(Trimethoxysilyl)propyl methacrylate, including unused product,

contaminated materials, and spill cleanup debris, as hazardous waste.[1][8]

Waste Collection and Storage:

Container: Keep the waste chemical in its original container whenever possible. If

transferring is necessary, use a dedicated, properly sealed, and clearly labeled container

that is compatible with the chemical.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include

the full chemical name: "3-(Trimethoxysilyl)propyl methacrylate".

Segregation: Do not mix this chemical with other waste streams. Store the sealed

container in a cool, dry, and well-ventilated area, away from incompatible materials.[1][3]

Spill Management:

For small spills, absorb the chemical with an inert material such as vermiculite, dry sand,

or a commercial absorbent like Chemizorb®.[1][9]

Collect the absorbent material using spark-proof tools and place it into a suitable, closed

container for disposal as hazardous waste.[1]

Ensure the area is adequately ventilated during cleanup.[1]

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal company to arrange for the collection and proper disposal of
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the waste.[1][3][7]

Follow all federal, state, and local environmental regulations for hazardous waste disposal.

[1]

Chemical and Physical Data Summary
The following table summarizes key quantitative data for 3-(Trimethoxysilyl)propyl
methacrylate relevant to its safe handling and disposal.

Property Value Citations

Classification
Combustible Liquid (Category

4)
[2][3][4]

Flash Point 92 °C (198 °F) - closed cup [7]

Autoignition Temperature 265 °C (509 °F) [7]

Recommended Storage
15°C to 25°C; Store in a cool,

dry place
[1][4]

Aquatic Toxicity (Fish)
LC50 - Danio rerio (zebra fish)

- >100 mg/L (96 h)
[2][4]

Disposal Workflow
The following diagram illustrates the decision-making process for the safe disposal of 3-
(Trimethoxysilyl)propyl methacrylate waste in a laboratory setting.
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Disposal workflow for 3-(Trimethoxysilyl)propyl methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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